Cas no 1877440-54-4 (methyl 5-bromo-6-(but-2-yn-1-yl)aminopyridine-3-carboxylate)

• Product Name: methyl 5-bromo-6-(but-2-yn-1-yl)aminopyridine-3-carboxylate
• CAS No: 1877440-54-4
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• CID: 6605460
• PubChem ID: 165779819
• Update Time: 2025-05-26

methyl 5-bromo-6-(but-2-yn-1-yl)aminopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromo-6-(but-2-yn-1-yl)aminopyridine-3-carboxylate
• EN300-1449405
• 1877440-54-4
• methyl 5-bromo-6-[(but-2-yn-1-yl)amino]pyridine-3-carboxylate

• Inchi： 1S/C11H11BrN2O2/c1-3-4-5-13-10-9(12)6-8(7-14-10)11(15)16-2/h6-7H,5H2,1-2H3,(H,13,14)
• InChI Key： KLIJXKDZQAZCQX-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CN=C1NCC#CC

Computed Properties

• Exact Mass: 282.00039g/mol
• Monoisotopic Mass: 282.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.2Ų

Additional information on methyl 5-bromo-6-(but-2-yn-1-yl)aminopyridine-3-carboxylate

Methyl 5-bromo-6-(but-2-yn-1-yl)aminopyridine-3-carboxylate (CAS No. 1877440-54-4): A Comprehensive Overview

Methyl 5-bromo-6-(but-2-yn-1-yl)aminopyridine-3-carboxylate, identified by its CAS number 1877440-54-4, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a pyridine core with various functional groups, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a bromo substituent and an alkyne moiety in its structure suggests a high degree of reactivity, making it a valuable intermediate in synthetic chemistry.

The pyridine scaffold is a cornerstone in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. In particular, the 5-bromo substituent enhances the molecule's utility in cross-coupling reactions, which are pivotal in constructing complex organic molecules. The alkyne group, on the other hand, provides a versatile handle for further functionalization, enabling the synthesis of diverse derivatives.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing next-generation pharmaceuticals. Methyl 5-bromo-6-(but-2-yn-1-yl)aminopyridine-3-carboxylate exemplifies this trend, as it combines structural features that are highly desirable for medicinal applications. The bromo group facilitates palladium-catalyzed reactions, such as Suzuki-Miyaura and Heck couplings, while the alkyne can undergo Sonogashira coupling reactions to introduce additional aryl or vinyl groups.

In the context of contemporary research, this compound has been explored in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted by therapeutic agents. The pyridine core is particularly relevant here, as it can mimic ATP binding sites, thereby inhibiting kinase activity. Studies have demonstrated that modifications around the pyridine ring can significantly alter binding affinity and selectivity.

One notable application of Methyl 5-bromo-6-(but-2-yn-1-yl)aminopyridine-3-carboxylate is in the development of antiviral drugs. The structural features of this molecule make it a promising candidate for inhibiting viral proteases and polymerases. For instance, recent research has shown that pyridine derivatives can disrupt viral replication cycles by targeting essential enzymatic steps. The bromo and alkyne substituents allow for further derivatization to optimize potency and reduce off-target effects.

The synthesis of Methyl 5-bromo-6-(but-2-yn-1-yl)aminopyridine-3-carboxylate involves multi-step organic transformations that highlight its synthetic versatility. The starting materials typically include commercially available precursors such as bromopyridines and butynols. Through a series of reactions including nucleophilic substitution, elimination, and cross-coupling, the desired product can be obtained with high yield and purity.

The role of computational chemistry in optimizing the synthesis and properties of this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify potential lead compounds. These computational methods complement experimental approaches by providing insights into molecular interactions at an atomic level. This synergy between experimental and computational chemistry has accelerated the discovery process significantly.

In conclusion, Methyl 5-bromo-6-(but-2-yn-1-yl)aminopyridine-3-carboxylate (CAS No. 1877440-54-4) is a multifaceted compound with broad applications in pharmaceutical research. Its unique structural features make it an invaluable tool for developing novel therapeutics targeting various diseases. As research continues to evolve, this compound is likely to play an even more prominent role in drug discovery and development pipelines.